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Compound of Interest

Compound Name: SL-164

Cat. No.: B1619551

Despite a comprehensive search for scientific literature and data, there is no publicly available
information on the use of SL-164 in in vivo animal studies for therapeutic research and
development. The compound identified as SL-164 is more commonly known as dicloqualone,
an analogue of methaqualone.[1] Available information focuses on its historical development,
sedative-hypnotic properties, and its emergence as a designer drug, rather than any preclinical
therapeutic applications.

Our search for in vivo dosages, experimental protocols, quantitative efficacy data, and
associated signaling pathways for SL-164 yielded no relevant results. The existing
documentation on SL-164, also referred to as DCQ, characterizes it as a compound with
sedative and hypnotic effects similar to methaqualone.[1] However, it was never
commercialized for clinical use due to a higher risk of convulsions.[1]

Recent reports and case studies have identified SL-164 in the context of recreational use and
toxicology, where its presence was confirmed in patients exhibiting symptoms of overdose.[2]
[3] These reports describe the clinical presentation of individuals after ingesting SL-164 but do
not provide the kind of structured, preclinical data required for the development of application
notes for research purposes.

A 1969 pharmacological study was identified, but its focus was on the basic pharmacological
properties of the compound rather than its application in disease models.[1] No subsequent
studies detailing its use in animal models for any therapeutic area, including oncology, were
found.
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In conclusion, the core requirements for this request—summarizing quantitative data, providing
detailed experimental protocols, and creating diagrams of signaling pathways related to the
therapeutic use of SL-164 in in vivo animal studies—cannot be fulfilled due to the absence of
the necessary foundational scientific research in the public domain. The scientific community
has not published studies that would provide the data needed to generate the requested
application notes and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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